Cas no 2228931-79-9 (2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine
• CAS No: 2228931-79-9
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 5931773
• PubChem ID: 165855728
• Update Time: 2025-05-28

2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine
• 2228931-79-9
• EN300-1971765

• Inchi： 1S/C9H10F2N2O/c1-14-6-3-2-4-13-7(6)8(12)5-9(8,10)11/h2-4H,5,12H2,1H3
• InChI Key： MZJVFGNZDJSERE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC=CN=1)OC)N)F

Computed Properties

• Exact Mass: 200.07611927g/mol
• Monoisotopic Mass: 200.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine (CAS No. 2228931-79-9)

The compound 2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine (CAS No. 2228931-79-9) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropane core and 3-methoxypyridine moiety, make it a valuable intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing trending topics like fluorinated building blocks and heterocyclic compounds in medicinal chemistry.

In recent years, fluorinated compounds like 2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine have gained attention due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorine in drug design" or "cyclopropane derivatives in pharmaceuticals," highlighting the demand for such specialized chemicals. The presence of fluorine atoms in this compound improves its lipophilicity and binding affinity, making it a candidate for targeting enzymes and receptors in therapeutic applications.

The synthesis of CAS No. 2228931-79-9 typically involves multi-step organic reactions, including cyclopropanation and fluorination strategies. Advanced techniques like transition-metal catalysis and microwave-assisted synthesis are often explored to optimize yield and purity. These methods align with the growing interest in "green chemistry approaches" and "sustainable synthesis" among chemists, as evidenced by search engine trends.

Applications of this compound extend to agrochemicals, where its heterocyclic scaffold contributes to the development of novel pesticides and herbicides. The 3-methoxypyridine group, in particular, is known for its role in enhancing biological activity. Queries such as "pyridine derivatives in crop protection" reflect the agricultural sector's focus on innovative solutions for pest management.

From a regulatory perspective, 2,2-difluoro-1-(3-methoxypyridin-2-yl)cyclopropan-1-amine is not classified as hazardous under major chemical inventories, ensuring broader accessibility for research. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings, addressing common concerns like "chemical storage best practices" and "lab safety for fluorinated compounds."

Future research directions may explore its utility in bioorthogonal chemistry or as a precursor for PET radiotracers, given the rising popularity of molecular imaging. The compound’s versatility positions it at the intersection of multiple disciplines, answering search queries like "emerging fluorinated intermediates" and "cyclopropane applications in life sciences."

In summary, CAS No. 2228931-79-9 represents a compelling case study in the design of functionalized small molecules. Its combination of fluorine atoms, cyclopropane ring, and pyridine heterocycle addresses contemporary challenges in drug discovery and material innovation, while aligning with SEO-driven topics such as "high-value chemical intermediates" and "next-generation heterocycles."